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Compound of Interest

Compound Name: 3-Amino-5-methylpyrazole

Cat. No.: B3422793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the vacuum distillation of

3-Amino-5-methylpyrazole. It includes physical and chemical properties, safety information, a

detailed experimental protocol, and a visual representation of the experimental workflow.

Introduction
3-Amino-5-methylpyrazole is a valuable heterocyclic compound used as a precursor in the

synthesis of pharmaceuticals and as an intermediate for magenta couplers in photographic

materials.[1][2] Purification of this compound is often achieved through vacuum distillation,

which is essential to prevent degradation at its high atmospheric boiling point. This protocol

outlines the necessary steps and precautions for the successful vacuum distillation of 3-
Amino-5-methylpyrazole in a laboratory setting.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Amino-5-methylpyrazole is

presented in Table 1. This data is crucial for determining the appropriate conditions for vacuum

distillation and for safe handling.

Table 1: Physical and Chemical Properties of 3-Amino-5-methylpyrazole
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Property Value

Molecular Formula C₄H₇N₃

Molecular Weight 97.12 g/mol [3][4]

Appearance White to light yellow crystal powder[5]

Melting Point 45-47 °C[3][4][6]

Boiling Point 213 °C @ 14 mmHg[3][4][5][6]

152-153 °C @ 6 Torr[7]

128 °C @ 2 mm[1][2][8]

Density 1.221 g/cm³[5]

Solubility Soluble in Dichloromethane and Methanol[3][6]

Safety and Handling
3-Amino-5-methylpyrazole is an irritant and requires careful handling. The following safety

precautions, summarized in Table 2, should be strictly followed.

Table 2: Hazard and Safety Information for 3-Amino-5-methylpyrazole

Hazard Statement Precautionary Statement

Causes skin irritation (H315)[5]
Wash face, hands, and any exposed skin

thoroughly after handling.[9][10]

Causes serious eye irritation (H319)[5]
Wear protective gloves, protective clothing, eye

protection, and face protection.[9][10][11]

May cause respiratory irritation (H335)[5][9]
Avoid breathing dust, fume, gas, mist, vapors, or

spray.[9][12]

Use only outdoors or in a well-ventilated area.[9]

First Aid Measures:
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical attention.[9][12]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes. Get medical attention.[9][12]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get medical attention.[9][12]

Ingestion: Clean mouth with water. Get medical attention.[9]

Experimental Protocol: Vacuum Distillation
This protocol details the procedure for the purification of 3-Amino-5-methylpyrazole by

vacuum distillation.

Materials and Equipment:

Crude 3-Amino-5-methylpyrazole

Round-bottom flask

Short path distillation head with condenser and collection flask(s)

Heating mantle with a stirrer

Thermometer

Vacuum pump with a cold trap

Manometer

Glass wool for insulation

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Procedure:
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Preparation of the Crude Material: Ensure the crude 3-Amino-5-methylpyrazole is free of

solvents. If the synthesis was performed in a solvent, it should be removed under reduced

pressure prior to distillation.

Assembly of the Distillation Apparatus:

Assemble the vacuum distillation apparatus in a fume hood.

Place the crude 3-Amino-5-methylpyrazole into the round-bottom flask.

Connect the flask to the short path distillation head.

Ensure all joints are properly sealed with vacuum grease.

Place the thermometer in the appropriate joint of the distillation head to measure the vapor

temperature.

Connect the condenser to a cooling water source.

Connect the collection flask to the distillation head.

Connect the vacuum pump to the apparatus via a cold trap.

Distillation Process:

Turn on the cooling water to the condenser.

Slowly and carefully apply the vacuum. A gradual reduction in pressure is recommended

to prevent bumping.

Once the desired vacuum is reached (e.g., 2 mmHg), begin heating the distillation flask

using the heating mantle.

Stir the material to ensure even heating.

Monitor the temperature of the vapor. The product will begin to distill when the vapor

temperature reaches its boiling point at the applied pressure (e.g., 128 °C at 2 mmHg).[1]

[2][8]
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Collect the purified 3-Amino-5-methylpyrazole in the collection flask. The product should

solidify upon cooling.

Shutdown and Collection:

Once the distillation is complete, turn off the heating mantle and allow the apparatus to

cool to room temperature.

Slowly and carefully release the vacuum.

Disconnect the collection flask and seal it to protect the purified product.

The purified product is a white to light yellow solid.

Visualizations
Diagram 1: Experimental Workflow for Vacuum Distillation
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Experimental Workflow for Vacuum Distillation of 3-Amino-5-methylpyrazole
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Caption: Workflow for the vacuum distillation of 3-Amino-5-methylpyrazole.

Diagram 2: Synthesis of 3-Amino-5-methylpyrazole

The synthesis of 3-Amino-5-methylpyrazole is commonly achieved by the reaction of

cyanoacetone or its alkali metal salt with hydrazine or a hydrazinium salt.[1]
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Synthesis of 3-Amino-5-methylpyrazole

Cyanoacetone (or its alkali metal salt)

3-Amino-5-methylpyrazole

+
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Caption: Reaction for the synthesis of 3-Amino-5-methylpyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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